Cas no 847902-57-2 (Pyridine, 3-ethoxy-2-nitro-5-(2-pyridinyloxy)-)

• Product name: Pyridine, 3-ethoxy-2-nitro-5-(2-pyridinyloxy)-
• CAS No: 847902-57-2
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233
• CID: 4219782
• PubChem ID: 69497344

Pyridine, 3-ethoxy-2-nitro-5-(2-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-ethoxy-2-nitro-5-(2-pyridinyloxy)-
• 847902-57-2
• AVRQZBYMLFPILG-UHFFFAOYSA-N
• 3-ethoxy-2-nitro-5-(pyridin-2-yloxy)pyridine
• SCHEMBL5582873
• DB-094247

• Inchi： InChI=1S/C12H11N3O4/c1-2-18-10-7-9(8-14-12(10)15(16)17)19-11-5-3-4-6-13-11/h3-8H,2H2,1H3
• InChI Key： AVRQZBYMLFPILG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 261.07495584Da
• Monoisotopic Mass: 261.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.1Ų